Cas no 82772-48-3 (Benzene, 1-(2,2-dichloro-1-methoxyethyl)-3-methoxy-)

• Product name: Benzene, 1-(2,2-dichloro-1-methoxyethyl)-3-methoxy-
• CAS No: 82772-48-3
• MF: C₁₀H₁₂O₂Cl₂
• MW: 235.10708
• CID: 682620
• PubChem ID: 71417131

Benzene, 1-(2,2-dichloro-1-methoxyethyl)-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(2,2-dichloro-1-methoxyethyl)-3-methoxy-
• 1-(2,2-dichloro-1-methoxyethyl)-3-methoxybenzene
• 82772-48-3
• DTXSID50836477

• Inchi： InChI=1S/C10H12Cl2O2/c1-13-8-5-3-4-7(6-8)9(14-2)10(11)12/h3-6,9-10H,1-2H3
• InChI Key： AWCPGOVSOUWFKD-UHFFFAOYSA-N
• SMILES： COC1=CC=CC(=C1)C(C(Cl)Cl)OC

Computed Properties

• Exact Mass: 234.0214350g/mol
• Monoisotopic Mass: 234.0214350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5Ų